Cas no 2138585-98-3 ((4-chloro-6-ethylpyrimidin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (4-chloro-6-ethylpyrimidin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138585-98-3
• MF: C₁₂H₁₈ClF₃N₄
• MW: 310.746331691742
• CID: 6141227
• PubChem ID: 165896039
• Update Time: 2025-10-23

(4-chloro-6-ethylpyrimidin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-6-ethylpyrimidin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• [(4-chloro-6-ethylpyrimidin-2-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179352
• 2138585-98-3

• Inchi： 1S/C12H18ClF3N4/c1-3-9-6-10(13)19-11(18-9)7-20(5-4-17-2)8-12(14,15)16/h6,17H,3-5,7-8H2,1-2H3
• InChI Key： WRHZWSVEVRSYKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC)N=C(CN(CC(F)(F)F)CCNC)N=1

Computed Properties

• Exact Mass: 310.1172088g/mol
• Monoisotopic Mass: 310.1172088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41Ų

Additional information on (4-chloro-6-ethylpyrimidin-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

(4-chloro-6-ethylpyrimidin-2-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine

The compound (4-chloro-6-ethylpyrimidin-2-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine, with CAS number 2138585-98-3, is a complex organic molecule that has garnered significant attention in the field of chemical synthesis and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound is characterized by a pyrimidine ring substituted with a chlorine atom at position 4, an ethyl group at position 6, and a methyl group attached to the nitrogen at position 2. Additionally, the molecule features a trifluoroethyl group and an aminoalkyl chain, which contribute to its unique physicochemical properties.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of this compound as a lead molecule in the design of kinase inhibitors, which are critical targets in cancer therapy. The presence of electron-withdrawing groups like the trifluoroethyl moiety enhances the molecule's ability to interact with protein targets, making it a promising candidate for further investigation. Moreover, the ethyl substitution on the pyrimidine ring may influence the compound's solubility and bioavailability, which are essential factors for drug delivery.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine ring through cyclization reactions, followed by selective substitutions to introduce the desired functional groups. The introduction of the trifluoroethyl group is particularly challenging due to its sensitivity to certain reaction conditions; however, modern fluorination techniques have enabled efficient incorporation of this moiety into organic molecules.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects against several enzyme targets. For example, studies conducted in vitro have shown that it can inhibit certain kinases involved in cell signaling pathways associated with cancer progression. These findings suggest that further optimization of this compound could lead to more potent and selective inhibitors with potential clinical applications.

The environmental impact of this compound is another area of interest. Given its complex structure and functional groups, it is important to evaluate its biodegradability and potential toxicity to aquatic organisms. Recent research has emphasized the need for green chemistry principles in drug development to minimize environmental hazards. As such, efforts are being made to develop sustainable synthetic routes for this compound while ensuring its safety profile is well-characterized.

In conclusion, (4-chloro-6-ethylpyrimidin-2-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl)amine represents a valuable addition to the library of pyrimidine derivatives with promising therapeutic potential. Its unique structure and functional groups make it an attractive target for further research in medicinal chemistry and pharmacology. As advancements in synthetic methods and biological screening continue to evolve, this compound is likely to play a significant role in the development of novel therapeutic agents.